Cas no 64359-25-7 (1H-Indole-1-propanamide, 5-fluoro-3-formyl-2-methyl-)

• Product Name: 1H-Indole-1-propanamide, 5-fluoro-3-formyl-2-methyl-
• CAS No: 64359-25-7
• MF: C₁₃H₁₃FN₂O₂
• MW: 248.252926588058
• CID: 1678248
• Update Time: 2024-09-03

1H-Indole-1-propanamide, 5-fluoro-3-formyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-propanamide, 5-fluoro-3-formyl-2-methyl-

• Inchi： 1S/C13H13FN2O2/c1-8-11(7-17)10-6-9(14)2-3-12(10)16(8)5-4-13(15)18/h2-3,6-7H,4-5H2,1H3,(H2,15,18)
• InChI Key： LRCWGJZXYDETRC-UHFFFAOYSA-N
• SMILES： N1(CCC(N)=O)C2=C(C=C(F)C=C2)C(C=O)=C1C

Computed Properties

• Exact Mass: 248.09619

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 518.7±50.0 °C(Predicted)
• PSA: 65.09
• pka: 16.35±0.40(Predicted)